(4-hydroxyimino-2,2,6,6-tetramethylpiperidin-1-yl) pyridine-2-carboxylate

• IUPAC Name: (4-hydroxyimino-2,2,6,6-tetramethylpiperidin-1-yl) pyridine-2-carboxylate
• InChI: InChI=1S/C15H21N3O3/c1-14(2)9-11(17-20)10-15(3,4)18(14)21-13(19)12-7-5-6-8-16-12/h5-8,20H,9-10H2,1-4H3
• InChI Key: BKUKTIPKVVKNQY-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=NO)CC(N1OC(=O)C2=CC=CC=N2)(C)C)C
• Molecular Formula: C15H21N3O3
• Molecular Weight: 291.35 g/mol

Description

“2,2,6,6-Tetramethylpiperidine” is an organic compound of the amine class. It is a colorless liquid and has a “fishy”, amine-like odor. This amine is used in chemistry as a hindered base.

Synthesis Analysis

2,2,6,6-Tetramethylpiperidine can be used as a reactant to synthesize various compounds. For example, it can be used to synthesize allylated tertiary amines via allylic amination of allylic chlorides, hydroxylamines via oxidation in the presence of oxone as an oxidant, sulfenamide compounds by reacting with heterocyclic thiols in the presence of iodine as an oxidant, and N-methylated amines via N-methylation by reacting with CO2 and phenylsilane.

Molecular Structure Analysis

The molecular formula of 2,2,6,6-Tetramethylpiperidine is C9H19N. The molecular weight is 141.25.

Chemical Reactions Analysis

As a hindered base, 2,2,6,6-Tetramethylpiperidine can participate in various chemical reactions. For instance, it can be used to prepare metallo-amide bases and selective generation of silylketene acetals.

Physical and Chemical Properties Analysis

2,2,6,6-Tetramethylpiperidine has a refractive index of 1.445 (lit.). Its boiling point is 152 °C (lit.), and its density is 0.837 g/mL at 25 °C (lit.).

Mechanism of Action

The mechanism of action of 2,2,6,6-Tetramethylpiperidine is related to its role as a hindered base. It can participate in various chemical reactions and contribute to the synthesis of different compounds.

Safety and Hazards

Please refer to the Material Safety Data Sheet (MSDS) for 2,2,6,6-Tetramethylpiperidine for detailed safety and hazard information.

Future Directions

The future directions of research on 2,2,6,6-Tetramethylpiperidine could involve exploring its potential applications in various chemical reactions and syntheses.